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Introduction

Witherite, a relatively uncommon barium carbonate mineral with the chemical formula BaCOs,
belongs to the aragonite group of carbonates.[1][2][3] First described in 1784 by William
Withering and officially named in his honor by Abraham Gottlob Werner in 1789, witherite is the
second most common barium mineral after barite.[1][2][4] Despite its relative scarcity, it serves
as a significant ore of barium.[2][5] This guide provides a comprehensive overview of its natural
occurrence, detailed mineralogical properties, and the standard experimental protocols for its
characterization. Witherite is notable for its high specific gravity and its characteristic twinning,
which often results in pseudo-hexagonal crystal forms.[1][4]

Natural Occurrence and Geological Environment

Witherite typically forms in low-temperature hydrothermal environments.[1][3][€] Its presence is
often noted in veins of lead ore.[1] The mineral can also originate from anoxic sedimentary
environments where barium is supplied by volcanic hot-spring activity or through the
replacement of calcium in calcite by barium.[3][7] Witherite is susceptible to alteration and can
be readily transformed into barium sulfate (barite) by the action of water containing calcium
sulfate in solution, which explains its relative rarity compared to barite.[1][3]

Paragenesis and Associated Minerals

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7798742?utm_src=pdf-interest
https://www.benchchem.com/product/b7798742?utm_src=pdf-body
https://en.wikipedia.org/wiki/Witherite
https://www.gemfame.com/witherite/
https://www.gemrockauctions.com/learn/a-z-of-gemstones/witherite
https://en.wikipedia.org/wiki/Witherite
https://www.gemfame.com/witherite/
https://galleries.com/minerals/carbonat/witherit/witherit.htm
https://www.gemfame.com/witherite/
https://www.le-comptoir-geologique.com/witherite-encyclopedia.html
https://en.wikipedia.org/wiki/Witherite
https://galleries.com/minerals/carbonat/witherit/witherit.htm
https://en.wikipedia.org/wiki/Witherite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/witherite
https://www.mindat.org/min-4299.html
https://en.wikipedia.org/wiki/Witherite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/witherite
https://www.handbookofmineralogy.org/pdfs/witherite.pdf
https://en.wikipedia.org/wiki/Witherite
https://www.gemrockauctions.com/learn/a-z-of-gemstones/witherite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Witherite is commonly found in association with a specific suite of minerals. Its paragenesis—
the sequence and association in which minerals are formed—is critical for its identification in
the field. The most common associated minerals include:

Barite (BaSO4)[1][3][7][8]

e Fluorite (CaF2)[1][3][7]

« Galena (PbS)[1][3][7][8]

 Calcite (CaCO3)[1][3][7]

o Sphalerite (ZnS)[3][8]

o Celestine (SrS0a4)[1][3]

Aragonite (CaCO3)[1][3]

Notable Localities

Significant deposits of witherite have been identified in several locations around the world.[2]
Some of the most noteworthy localities for well-formed crystals and substantial deposits
include:

e England, UK: Alston Moor, Cumbria; Settlingstones Mine and Fallowfield Mine near Hexham,
Northumberland; and Anglezarke, Lancashire.[1][7] The type locality is the Anglezarke Mines
in Lancashire.[6][9]

o United States: Cave-in-Rock, Hardin County, lllinois; Pigeon Roost Mine, Montgomery
County, Arkansas; and locations in California and Arizona.[1][7][10]

e Canada: Thunder Bay area, Ontario, and Macmillan Pass, Yukon Territory.[1][7]

o Other Locations: Germany (Freiberg and Harz Mountains), Austria, Czech Republic, Poland,
Russia, China, and Japan.[1][2][3][7]

Mineralogy and Physicochemical Properties
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Witherite is a member of the orthorhombic aragonite group.[3][6] Its defining characteristics are
its high density for a translucent mineral and its distinct crystal habits.[1]

Physical and Optical Properties

The key physical and optical properties of witherite are summarized in the table below for easy
reference.
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Property Value References
Chemical Formula BaCOs [1112]
Crystal System Orthorhombic [1][6]
Striated short prismatic
crystals, often twinned to form
Crystal Habit pseudo-hexagonal dipyramids.  [1][3][9]
Also botryoidal, globular,
fibrous, granular, or massive.
Universally on {110}, forming
trillings (groups of three) that
Twinning gs (group ) [11[4119]
create pseudo-hexagonal
forms.
Distinct on {010},
Cleavage ] [1][6]
poor/imperfect on {110}.
Fracture Subconchoidal to uneven. [1][10][11]
Mohs Hardness 3.0-35 [1][2][10]
Specific Gravity 4.289 — 4.3 g/lcm3 [1][2]16]
Vitreous, becoming resinous
Luster [1][2][10]
on fracture surfaces.
Colorless, milky-white, grey,
Color pale-yellow, pale-green, or [1][2]
pale-brown.
Streak White [1][10]
Diaphaneity Subtransparent to translucent. [11161[12]
Optical Properties Biaxial (-) [1]
) na =1.529, nB = 1.676, ny =
Refractive Index [1][10]

1.677

Birefringence

0=0.148

[1]
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Fluoresces and is

phosphorescent, emitting a
Fluorescence ] o [1][10]

bluish-white light under both

short-wave and long-wave UV.

Crystallographic Data

Witherite's crystal structure is orthorhombic, belonging to the dipyramidal class.[1] At 1084 K, it
transforms to a hexagonal phase, and to a cubic phase at 1254 K.[1]

Parameter Value References
Crystal Class (H-M) Dipyramidal (2/m 2/m 2/m) [1109]

Space Group Pmcn [1][9]

Unit Cell Dimensions :: S31AD=89A €643 [1][6]

Unit Cell Volume (V) 304.24 A3 [9]

Z (Formula units/unit cell) 4 [1]

Experimental Protocols for Characterization

The identification and detailed characterization of witherite involve a combination of analytical
techniques. A standard workflow is essential for unambiguous identification and to determine

the purity and specific properties of a given sample.

Methodologies

1. Macroscopic and Microscopic Examination:

o Protocol: The initial step involves visual inspection of the mineral's physical properties such
as color, luster, and crystal habit. A hand lens or stereomicroscope is used to observe
twinning, cleavage planes, and surface striations. The specimen'’s specific gravity is
estimated by hand (hefting) and its hardness is tested against standard minerals on the
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Mohs scale. Effervescence in dilute hydrochloric acid is a key diagnostic test for carbonates
like witherite.[4][8]

. X-ray Powder Diffraction (XRD):

Protocol: A small portion of the mineral sample is ground into a fine, homogeneous powder.
[13] The powder is then mounted on a sample holder and placed within an X-ray
diffractometer. The instrument directs a monochromatic X-ray beam onto the sample, and
the diffracted X-rays are detected at various angles (20). The resulting diffraction pattern, a
plot of intensity versus 26, serves as a unique "fingerprint" of the mineral's crystal structure.
[13][14] The obtained peak positions and intensities are compared against a standard
reference database (e.g., the ICDD Powder Diffraction File) to confirm the identity as
witherite and to identify any other crystalline phases present.[13][14]

. Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDS):

Protocol: A small, representative fragment of the witherite sample is mounted on a stub and
coated with a conductive material (e.g., carbon or gold) to prevent charge buildup. The
sample is placed in the SEM chamber under vacuum. A focused beam of electrons is
scanned across the surface, generating signals that are used to create high-resolution
images of the sample's morphology, texture, and crystal habit.[15] Simultaneously, the
electron beam excites atoms in the sample, causing them to emit characteristic X-rays. An
EDS detector analyzes the energy of these X-rays to determine the elemental composition of
the mineral. For witherite, this analysis will confirm the presence of barium (Ba), carbon (C),
and oxygen (O), and can detect common impurities like calcium (Ca) and strontium (Sr).[3]

[6]
. Fourier-Transform Infrared Spectroscopy (FTIR):

Protocol: A small amount of the powdered witherite sample is mixed with potassium bromide
(KBr) and pressed into a pellet, or analyzed directly using an Attenuated Total Reflectance
(ATR) accessory. The sample is then exposed to infrared radiation over a range of
wavenumbers. The resulting FTIR spectrum shows absorption bands corresponding to the
vibrational modes of the carbonate (COs2~) functional group. The specific positions of these
bands are characteristic of witherite and can be used to distinguish it from other carbonate
minerals.[14]
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Caption: Geological formation pathways for witherite.
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Caption: Standard experimental workflow for witherite characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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